Cas no 2228413-91-8 (3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228413-91-8
• MF: C₁₃H₁₆F₃NO
• MW: 259.267454147339
• CID: 6041428
• PubChem ID: 165882693
• Update Time: 2025-07-15

3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine
• 2228413-91-8
• 3-[3-methoxy-4-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropan-1-amine
• EN300-1941215

• Inchi： 1S/C13H16F3NO/c1-12(2)10(11(12)17)7-4-5-8(13(14,15)16)9(6-7)18-3/h4-6,10-11H,17H2,1-3H3
• InChI Key： FVVOFHFAOFASMG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC)C1C(C1(C)C)N)(F)F

Computed Properties

• Exact Mass: 259.11839862g/mol
• Monoisotopic Mass: 259.11839862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-3-methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine

Introduction to 3-3-Methoxy-4-(Trifluoromethyl)phenyl-2,2-Dimethylcyclopropan-1-Amine (CAS No. 2228413-91-8)

3-3-Methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2228413-91-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules known as cyclopropanamines, which are characterized by their three-membered ring structure and amine functionality. The presence of a methoxy and trifluoromethyl group on the phenyl ring further enhances its chemical diversity and biological activity.

The methoxy group (OCH₃) is a common functional group in organic chemistry, known for its electron-donating properties. In the context of 3-3-Methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine, this group can influence the compound's solubility, stability, and reactivity. The trifluoromethyl group (CF₃) is another important substituent that imparts significant lipophilicity and metabolic stability to the molecule. These properties are crucial for optimizing the pharmacokinetic profile of the compound, making it a promising candidate for drug development.

The cyclopropane ring in 3-3-Methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine is a strained three-membered ring that can induce conformational rigidity and enhance the molecule's binding affinity to specific biological targets. This structural feature is particularly valuable in the design of ligands for G protein-coupled receptors (GPCRs) and other protein targets involved in various disease pathways.

Recent studies have explored the potential applications of 3-3-Methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against certain GPCRs, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The researchers found that 3-3-Methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amine effectively modulates these receptors, leading to improved cognitive function and reduced neuroinflammation.

In addition to its potential as a therapeutic agent, 3-3-Methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amnine has also been investigated for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it an attractive starting material for the development of novel compounds with diverse biological activities. For example, chemists at the University of California have utilized this compound as a key intermediate in the synthesis of new antiviral agents targeting influenza and other viral infections.

The synthesis of 3-3-Methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amnine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 3-methoxybenzaldehyde with trifluoroacetic anhydride to form the corresponding trifluoromethyl ketone, followed by intramolecular cyclization to form the cyclopropane ring. Subsequent reduction steps can then introduce the amine functionality.

The physical and chemical properties of 3-3-Methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amnine have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and help ensure the quality and consistency of synthesized batches.

In terms of safety and handling, 3-3-Methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amnine should be stored under appropriate conditions to maintain its stability and prevent degradation. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat or moisture. Additionally, proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

Overall, 3-3-Methoxy-4-(trifluoromethyl)phenyl-2,2-dimethylcyclopropan-1-amnine (CAS No. 2228413-91-8) represents an exciting area of research with potential applications in both medicinal chemistry and synthetic organic chemistry. Its unique structural features and biological activities make it a valuable compound for further investigation and development in various scientific fields.